Cas no 2058284-38-9 (5'-(3,5-Dimethylphenyl)-3,3'',5,5''-tetramethyl-[1,1':3',1''-terphenyl]-2'-thiol)

• Product Name: 5'-(3,5-Dimethylphenyl)-3,3'',5,5''-tetramethyl-[1,1':3',1''-terphenyl]-2'-thiol
• CAS No: 2058284-38-9
• MF: C₃₀H₃₀S
• MW: 422.62
• CID: 6794159
• Update Time: 2025-07-16

5'-(3,5-Dimethylphenyl)-3,3'',5,5''-tetramethyl-[1,1':3',1''-terphenyl]-2'-thiol Chemical and Physical Properties

Names and Identifiers

• 5'-(3,5-Dimethylphenyl)-3,3'',5,5''-tetramethyl-[1,1':3',1''-terphenyl]-2'-thiol

• Inchi： 1S/C30H30S/c1-18-7-19(2)11-24(10-18)25-16-28(26-12-20(3)8-21(4)13-26)30(31)29(17-25)27-14-22(5)9-23(6)15-27/h7-17,31H,1-6H3
• InChI Key： BCTUKMJRMABVTD-UHFFFAOYSA-N
• SMILES： SC1C(=CC(C2C=C(C)C=C(C)C=2)=CC=1C1C=C(C)C=C(C)C=1)C1C=C(C=C(C)C=1)C

Additional information on 5'-(3,5-Dimethylphenyl)-3,3'',5,5''-tetramethyl-[1,1':3',1''-terphenyl]-2'-thiol

Introduction to 5'-(3,5-Dimethylphenyl)-3,3'',5,5''-tetramethyl-[1,1':3',1''-terphenyl]-2'-thiol (CAS No. 2058284-38-9)

5'-(3,5-Dimethylphenyl)-3,3'',5,5''-tetramethyl-[1,1':3',1''-terphenyl]-2'-thiol is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2058284-38-9, belongs to a class of terphenyl derivatives that exhibit remarkable stability and reactivity, making it a valuable candidate for various applications in synthetic chemistry and drug development.

The molecular structure of 5'-(3,5-Dimethylphenyl)-3,3'',5,5''-tetramethyl-[1,1':3',1''-terphenyl]-2'-thiol is characterized by its highly symmetric arrangement of phenyl rings, which contributes to its distinct electronic and steric properties. The presence of multiple methyl groups at specific positions enhances its lipophilicity and influences its interaction with biological targets. This structural feature has made it a subject of interest for researchers exploring novel therapeutic agents and materials.

In recent years, the study of terphenyl derivatives has expanded significantly, particularly in the context of their potential applications in pharmaceuticals. The compound’s ability to act as a building block for more complex molecules has been leveraged in the synthesis of novel drugs targeting various diseases. For instance, researchers have investigated its utility in developing inhibitors for enzymes involved in metabolic pathways relevant to cancer and inflammation.

One of the most compelling aspects of 5'-(3,5-Dimethylphenyl)-3,3'',5,5''-tetramethyl-[1,1':3',1''-terphenyl]-2'-thiol is its role in the development of luminescent materials. Terphenyl derivatives are known for their excellent photophysical properties, including high fluorescence quantum yields and thermal stability. These characteristics make them ideal candidates for applications in organic light-emitting diodes (OLEDs), sensors, and other optoelectronic devices. Recent studies have demonstrated the effectiveness of this compound in enhancing the performance of OLEDs by improving charge transport and emission efficiency.

The synthesis of 5'-(3,5-Dimethylphenyl)-3,3'',5,5''-tetramethyl-[1,1':3',1''-terphenyl]-2'-thiol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible to researchers. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the terphenyl core with high precision. These methods not only improve yield but also allow for modifications at specific positions within the molecule, enabling fine-tuning of its properties for different applications.

In the realm of drug discovery, 5'-(3,5-Dimethylphenyl)-3,3'',5,5''-tetramethyl-[1,1':3',1''-terphenyl]-2'-thiol has been explored as a scaffold for developing small-molecule inhibitors. Its rigid structure provides a stable platform for binding to biological targets such as kinases and proteases. By modifying specific substituents on the terphenyl core, researchers can optimize binding affinity and selectivity. Preliminary studies have shown promising results in inhibiting pathways associated with neurological disorders and autoimmune diseases.

The compound’s stability under various conditions is another key factor contributing to its versatility. Unlike some other organic molecules that degrade quickly under thermal or photochemical stress, 5'-(3,5-Dimethylphenyl)-3,3'',5,5''-tetramethyl-[1,1':3',1''-terphenyl]-2'-thiol maintains its integrity over extended periods. This stability is crucial for both industrial applications and long-term biological studies. It ensures consistent performance in devices and reliable results in experimental settings.

From a computational chemistry perspective, the study of CAS No. 2058284-38-9 has provided valuable insights into molecular interactions at the quantum level. Advanced computational methods have been used to model its behavior in different environments, helping researchers predict reactivity and design experiments more efficiently. These simulations have also shed light on how structural modifications can influence electronic properties.

The potential applications of this terphenyl derivative extend beyond pharmaceuticals and materials science. Researchers are exploring its use in catalysis and as a ligand in coordination chemistry. Its ability to form stable complexes with metal ions makes it a promising candidate for developing new catalysts that can facilitate various chemical reactions under mild conditions.

In conclusion, CAS No 2058284 -38 -9 exhibits remarkable versatility due to its unique structural features . Its role as a building block , luminescent material ,and potential therapeutic agent underscores its importance . As research continues ,the full scope .of applications .for this compound is expected .to expand ,leading .to innovative advancements across multiple scientific disciplines . p >